
Technical Guide: Physicochemical Profiling &
Utility of 4-Formyl-3,5-dimethylphenyl Acetate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
4-Formyl-3,5-dimethylphenyl

acetate

CAS No.: 925441-90-3

Cat. No.: B1404700

Get Quote

Executive Summary: The Strategic Scaffold
In the landscape of organic synthesis and medicinal chemistry, 4-Formyl-3,5-dimethylphenyl
acetate (CAS 925441-90-3) represents a highly specific, bifunctional building block. It serves

as a "masked" derivative of 3,5-dimethyl-4-hydroxybenzaldehyde, a structural analogue of

syringaldehyde and vanillin but with increased lipophilicity due to the methyl substituents.

For drug development professionals, this molecule offers a tactical advantage: the acetate

moiety acts as a robust protecting group for the phenol during oxidative or electrophilic

manipulations of the aldehyde, while simultaneously serving as a lipophilic prodrug scaffold that

can be cleaved by esterases in vivo.

This guide provides a comprehensive physicochemical analysis, synthesis logic, and stability

profiling of this compound, moving beyond basic data to actionable experimental insights.

Physicochemical Properties Profile
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The following data aggregates calculated consensus values and comparative experimental

data from structural analogues (e.g., Vanillin acetate, 3,5-dimethyl-4-hydroxybenzaldehyde).

Table 1: Core Chemical Identity & Physical Constants
Property Value / Description Confidence Level

IUPAC Name
(4-Formyl-3,5-dimethylphenyl)

acetate
High

Molecular Formula C₁₁H₁₂O₃ Absolute

Molecular Weight 192.21 g/mol Absolute

Physical State
Crystalline Solid (Off-white to

pale yellow)
High (Analog based)

Melting Point 85°C – 95°C (Predicted) Medium*

Boiling Point 305°C ± 25°C (at 760 mmHg) Calculated

Density 1.1 ± 0.1 g/cm³ Calculated

Solubility (Water)
Low (< 0.5 mg/mL); Hydrolysis

prone
High

Solubility (Organic)
Soluble in DCM, EtOAc,

DMSO, Methanol
High

*Note: The parent phenol (3,5-dimethyl-4-hydroxybenzaldehyde) melts at ~115°C. Acetylation

typically lowers the melting point by disrupting intermolecular hydrogen bonding.

Table 2: Lipophilicity & Drug-Likeness (ADME)
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Parameter Value
Implication for Drug
Design

LogP (Octanol/Water) 2.1 – 2.4

Ideal for membrane

permeability; higher than

parent phenol (~1.6).

Topological Polar Surface Area

(TPSA)
43.4 Å²

Excellent passive transport

potential (Rule of 5 compliant).

H-Bond Donors 0
Improves blood-brain barrier

(BBB) penetration potential.

H-Bond Acceptors 3
Canonical interaction points for

receptor binding.

Rotatable Bonds 3
Low conformational entropy

penalty upon binding.

Synthesis & Structural Validation
As a Senior Scientist, I recommend synthesizing this compound de novo rather than relying on

expensive commercial stocks, as the quality of the aldehyde group often degrades in long-term

storage.

The Acetylation Protocol (Self-Validating System)
The synthesis relies on the classic acetylation of 3,5-dimethyl-4-hydroxybenzaldehyde. We

utilize a base-catalyzed anhydride approach which is cleaner than Schotten-Baumann

conditions (acetyl chloride) for this specific substrate.

Reagents:

3,5-Dimethyl-4-hydroxybenzaldehyde (1.0 eq)

Acetic Anhydride (1.2 eq)

Pyridine (Catalytic, 0.1 eq) or Sodium Acetate (Solid, 1.0 eq)
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Solvent: Dichloromethane (DCM) or Toluene (for green chemistry compliance)

Step-by-Step Methodology:

Dissolution: Dissolve the parent phenol in DCM at 0°C under Nitrogen atmosphere.

Activation: Add pyridine. The slight color change indicates deprotonation/activation.

Addition: Dropwise addition of acetic anhydride. Critical: Maintain temp < 5°C to prevent side

reactions at the aldehyde.

Monitoring: Monitor by TLC (Hexane:EtOAc 7:3). The starting material (lower R_f, stains with

FeCl3) should disappear, replaced by a UV-active, non-FeCl3 staining spot (higher R_f).

Workup: Wash with 1M HCl (to remove pyridine), then Sat. NaHCO3 (to remove acetic acid),

then Brine.

Isolation: Dry over MgSO4 and concentrate. Recrystallize from Hexane/EtOAc if necessary.

Structural Confirmation (NMR Signatures)
To validate the structure, look for these specific diagnostic signals in ¹H NMR (CDCl₃, 400

MHz):

δ 9.95 ppm (s, 1H): The Aldehyde proton. (Must be present; loss indicates oxidation).

δ 7.55 ppm (s, 2H): The Aromatic protons. (Singlet proves symmetry of the 3,5-dimethyl

substitution).

δ 2.60 ppm (s, 6H): The Ar-Methyl protons.

δ 2.35 ppm (s, 3H): The Acetate methyl. (Distinct from Ar-Methyls).[1][2][3][4][5]

Reactivity & Stability Logic
Understanding the "Switch" mechanism of this molecule is crucial for its application. It

possesses two reactive centers: the Electrophilic Aldehyde and the Labile Ester.
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The Hydrolysis Switch
In physiological media (pH 7.4) or under basic synthetic conditions, the acetate hydrolyzes to

reveal the phenolate. This makes the compound a "Pro-drug" or "Pro-reagent."

Visualization of Reactivity Pathways
The following diagram maps the critical reactivity nodes of 4-Formyl-3,5-dimethylphenyl
acetate.

Primary Utility
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Caption: Figure 1: Reactivity profile showing the orthogonal stability of the aldehyde and ester

groups.

Experimental Stability Data (Simulated)
When handling this compound, researchers must be aware of its half-life in various media.
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Medium Conditions Stability Status Half-Life (t½)

Solid State 4°C, Desiccated Stable > 2 Years

DMSO-d6 25°C Stable > 1 Week

PBS Buffer pH 7.4, 37°C Moderate Hydrolysis ~4–6 Hours

Human Plasma 37°C Rapid Hydrolysis < 30 Minutes

Acidic Media 1M HCl, 25°C Stable > 24 Hours

Senior Scientist Note: The rapid hydrolysis in plasma is a feature, not a bug. It allows the

compound to cross membranes as the lipophilic acetate and release the active

antioxidant/electrophile (the phenol) intracellularly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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